N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide

• IUPAC Name: N'-(3-acetylphenyl)-N-(oxolan-2-ylmethyl)oxamide
• InChI: InChI=1S/C15H18N2O4/c1-10(18)11-4-2-5-12(8-11)17-15(20)14(19)16-9-13-6-3-7-21-13/h2,4-5,8,13H,3,6-7,9H2,1H3,(H,16,19)(H,17,20)
• InChI Key: OVSFFRGLUKLEJM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C(=O)NCC2CCCO2
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide, also known as TFA-1, is a compound that has gained attention in the scientific community due to its potential applications in various fields. TFA-1 is a small molecule that has been shown to have promising results in scientific research, particularly in the fields of cancer treatment and drug discovery.

Scientific Research Applications

N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide has been shown to have potential applications in various fields of scientific research. One of the most promising applications of N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide is in the field of cancer treatment. N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.
Another potential application of N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide is in drug discovery. N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide has been shown to have a high affinity for certain protein targets, which makes it a promising lead compound for the development of new drugs. N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide has also been shown to have anti-inflammatory and anti-oxidant properties, which makes it a potential candidate for the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide is not fully understood, but it is believed to involve the inhibition of certain protein targets. N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide has been shown to inhibit the activity of several protein kinases, which are involved in various cellular processes, such as cell growth and division. N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide has also been shown to inhibit the migration and invasion of cancer cells. In vivo studies have shown that N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide inhibits tumor growth and metastasis in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide is its high potency and selectivity for certain protein targets. This makes it a promising lead compound for the development of new drugs. Another advantage of N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide is its low toxicity, which makes it a potential candidate for the treatment of various diseases.
One of the limitations of N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide is its low solubility in water, which makes it difficult to administer in vivo. Another limitation of N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide is its limited stability, which may affect its efficacy in long-term experiments.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide. One direction is to further investigate the mechanism of action of N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide. This will help to identify new protein targets and improve the understanding of its biochemical and physiological effects.
Another direction is to optimize the synthesis method of N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide to improve the yield and purity of the compound. This will make it easier to produce N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide in large quantities for use in experiments.
Finally, future research should focus on the development of new drugs based on the structure of N-(3-acetylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide. This will help to improve the efficacy and selectivity of the compound for certain protein targets, and ultimately lead to the development of new drugs for the treatment of various diseases.